Cas no 3482-49-3 (Lumifusidic Acid)

• Product Name: Lumifusidic Acid
• CAS No: 3482-49-3
• MF: C₃₁H₄₈O₆
• MW: 516.709230422974
• CID: 2004551
• PubChem ID: 5280986
• Update Time: 2025-04-21

Lumifusidic Acid Chemical and Physical Properties

Names and Identifiers

• Fusicsaeure
• fusidic acid
• CHEMBL1334456
• SCHEMBL6687912
• Lumifusidic Acid
• 29-Nordammara-17(20),24-dien-21-oic acid,16-(acetyloxy)-3,11-dihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17E)-
• (3?,?4?,?8?,?9?,?11?,?13?,?14?,?16?,?17E)?-16-?(Acetyloxy)?-?3,?11-?dihydroxy-?29-?Nordammara-?17(20)?,?24-?dien-?21-?oic Acid
• 3482-49-3

• Inchi： 1S/C31H48O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-25,27,33-34H,8,10-16H2,1-7H3,(H,35,36)/b26-20+/t18-,21-,22-,23+,24+,25-,27-,29-,30-,31-/m0/s1
• InChI Key： IECPWNUMDGFDKC-UEVMROTKSA-N
• SMILES： O[C@@H]1C[C@H]2/C(=C(\C(=O)O)/CC/C=C(\C)/C)/[C@H](C[C@]2(C)[C@@]2(C)CC[C@H]3[C@H](C)[C@@H](CC[C@]3(C)[C@@H]21)O)OC(C)=O

Computed Properties

• Exact Mass: 516.34508925Da
• Monoisotopic Mass: 516.34508925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters